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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

Cat. No.: B082753

An extensive review of publicly available scientific literature and chemical databases reveals a
significant lack of in-depth research on the biological activity of the specific monoterpenoid
(1R)-Chrysanthemolactone. While its existence is documented and it is commercially
available, detailed studies elucidating its mechanisms of action, quantitative biological data,
and specific signaling pathways appear to be unpublished or not widely disseminated.

This guide summarizes the limited available information and highlights the current knowledge
gaps regarding this particular natural product.

Chemical Identity and Structure

(1R)-Chrysanthemolactone is a monoterpenoid lactone. Its chemical properties are
summarized in the table below.

Property Value

Chemical Formula C10H1602

Molecular Weight 168.23 g/mol

CAS Number 14087-70-8

SMILES CC1(C[C@H]2--INVALID-LINK--C(=0)O1)C

Overview of Biological Activity

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b082753?utm_src=pdf-interest
https://www.benchchem.com/product/b082753?utm_src=pdf-body
https://www.benchchem.com/product/b082753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Information on the biological activity of (LR)-Chrysanthemolactone is sparse and largely
descriptive, lacking the detailed experimental data necessary for a comprehensive technical
whitepaper. Commercial suppliers note several potential biological effects, though these claims
are not substantiated with references to peer-reviewed scientific studies. The purported
activities include:

Saponin-like properties.

Inhibitory effect on a-pinene metabolism.

Protective effects against metabolic disorders and proton radiation.

Insecticidal properties.

Antibacterial activity, with some claims of inhibition against Mycobacterium tuberculosis and
Mycobacterium avium.

It is crucial to emphasize that these descriptions are not supported by accessible quantitative
data (e.g., ICso or ECso values), detailed experimental protocols, or elucidated signaling
pathways in the current body of scientific literature.

Experimental Data and Protocols

A thorough search of scientific databases for studies specifically investigating (1R)-
Chrysanthemolactone did not yield any publications containing detailed experimental
protocols or quantitative data regarding its biological effects. Research on the Chrysanthemum
genus is extensive; however, it primarily focuses on other classes of compounds such as
sesquiterpenoid lactones, flavonoids, and pyrethroids, which are known for their significant
biological activities.

Due to the absence of this fundamental data, a structured table of quantitative results cannot
be provided.

Signaling Pathways and Mechanisms of Action

There is no available information in the scientific literature detailing the signaling pathways
modulated by (1R)-Chrysanthemolactone or its specific molecular mechanisms of action.
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Elucidating these pathways would require dedicated in vitro and in vivo studies, which do not

appear to have been published.

Consequently, the creation of diagrams for signaling pathways, as requested, is not possible
based on the current state of knowledge.

Logical Relationships and Experimental Workflows

The logical relationship for future research on (1R)-Chrysanthemolactone would follow a
standard drug discovery and development workflow. This would begin with initial screening to
validate the purported biological activities, followed by more in-depth studies to determine

efficacy, mechanism of action, and safety.

A generalized workflow for future investigation is depicted below.
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In vitro screening for purported activities
(antibacterial, insecticidal, etc.)
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Click to download full resolution via product page

Caption: A generalized experimental workflow for the future investigation of (1R)-
Chrysanthemolactone.
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Conclusion

While (1R)-Chrysanthemolactone is a known natural product, it remains largely
uncharacterized in terms of its biological activity from a rigorous scientific perspective. The
information available is high-level and lacks the detailed, quantitative, and mechanistic data
required by researchers, scientists, and drug development professionals. The absence of peer-
reviewed research specifically on this compound means that a comprehensive technical guide
on its biological activity cannot be constructed at this time. Further primary research is
necessary to explore the potential of this molecule and validate the preliminary claims made by
commercial suppliers.

 To cite this document: BenchChem. [In-depth Technical Guide on the Biological Activity of
(1R)-Chrysanthemolactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082753#biological-activity-of-1r-
chrysanthemolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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